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This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on how to properly ground thermocouples and mitigate

errors when using the MCC-134 Thermocouple Measurement HAT for Raspberry Pi.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of error when using thermocouples with the MCC-
134?

A1: Several factors can contribute to thermocouple measurement errors with the MCC-134.

These include electrical noise, improper grounding, and thermal gradients across the HAT.[1][2]

[3] Electrical noise can be introduced from various sources, such as power lines and rotating

equipment.[1][4] Thermal gradients, influenced by the Raspberry Pi's processor load and

ambient temperature fluctuations, can also impact the accuracy of the cold junction

compensation.[1]

Q2: What is the difference between grounded and ungrounded thermocouples, and which

should I use with the MCC-134?

A2: The key difference lies in the construction of the thermocouple tip:

Grounded Thermocouples: The thermocouple junction is welded to the protective metal

sheath. This provides a faster response time to temperature changes. However, they are

more susceptible to electrical noise and ground loops.[5][6][7]
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Ungrounded Thermocouples: The thermocouple junction is isolated from the protective

sheath. This makes them less prone to electrical noise and is generally recommended for

applications where the thermocouple may come into contact with a conductive surface,

which is common in many research and industrial settings.[5][6][7]

For most applications with the MCC-134, especially in environments with potential electrical

noise, ungrounded thermocouples are the preferred choice to minimize the risk of ground loops

and common-mode voltage errors.[6][8]

Q3: Should I use shielded or unshielded thermocouple extension wires?

A3: Using shielded thermocouple extension wire is highly recommended to protect the low-

level thermocouple signal from electromagnetic interference (EMI) and radio frequency

interference (RFI).[9] The shield acts as a barrier against electrical noise.[3][4]

Q4: How do I properly connect a shielded thermocouple to the MCC-134?

A4: To be effective, the shield of the thermocouple wire should be connected to ground at one

end only.[10] This prevents the formation of ground loops, which can induce noise in the signal.

[10] It is generally recommended to connect the shield to the ground of the measurement

instrument, in this case, a ground pin on the Raspberry Pi's GPIO header.

Troubleshooting Guides
Problem: My temperature readings are noisy or erratic.

This is a common issue that can often be resolved by addressing sources of electrical noise.

Experimental Protocol to Identify and Mitigate Noise:

Baseline Measurement: With your experiment running, record the temperature readings from

the MCC-134 for a period to establish a baseline of the noisy behavior.

Power Down Surrounding Equipment: Sequentially power down any nearby equipment that

could be a source of EMI, such as motors, pumps, or fluorescent lights. Observe if the noise

in the thermocouple readings decreases after each piece of equipment is turned off.

Implement Shielding and Grounding:
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If you are not already using shielded thermocouple wire, replace the unshielded wire.

Ensure the shield of the thermocouple wire is connected to a ground pin on the Raspberry

Pi.

Verify that the shield is connected at only one end.

Twist the Thermocouple Wires: If you are using unshielded wires, twisting them together can

help to cancel out electromagnetic interference.[1][4][10]

Re-evaluate: After implementing these changes, repeat the temperature measurement and

compare it to the baseline to assess the improvement.

Problem: I am seeing a "Common Mode Error" from the MCC-134.

A common mode error indicates that there is a voltage difference between the thermocouple

inputs and the MCC-134's ground that exceeds the device's limits. This is often caused by

improper grounding.

Troubleshooting Steps:

Check for Ground Loops: A ground loop can occur if the thermocouple is grounded at the

measurement point and the MCC-134 is also grounded, creating a path for current to flow.[4]

[11]

If using a grounded thermocouple that is in contact with a conductive, grounded surface,

consider switching to an ungrounded thermocouple.

Ensure the shield of your thermocouple wire is grounded at a single point.

Use an Ungrounded Thermocouple: As a primary solution, employing an ungrounded

thermocouple will electrically isolate the measurement junction and prevent the formation of

ground loops.[6][7]
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Thermocouple
Type

Response
Time

Noise
Immunity

Ground Loop
Risk

Recommended
Use with MCC-
134

Grounded Faster[5][7] Lower[5][7] Higher[7]

Not generally

recommended,

use with caution.

Ungrounded Slower[5][7] Higher[5][7] Lower[7]

Recommended

for most

applications.

Exposed Fastest[5] Lowest[5] High

Not

recommended

for most

applications due

to susceptibility

to noise and

corrosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://blog.duro-sense.com/2021/07/protecting-against-noise-in.html?m=0
https://blog.duro-sense.com/2021/07/protecting-against-noise-in.html?m=0
https://www.analog.com/en/resources/design-notes/the-basics-of-thermocouples.html
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.geocorpinc.com/news/archive/noise-reduction-tips-for-thermocouple-measurements/
https://www.jms-se.com/uploads/Noise_in_Thermocouple_Circuits.pdf
https://www.support.aceautomation.eu/knowledge-base/ungrounded-vs-grounded-vs-exposed-thermocouple-probes/
https://blog.ashcroft.com/grounded-vs-ungrounded-thermocouple-junctions
https://blog.ashcroft.com/grounded-vs-ungrounded-thermocouple-junctions
https://blog.wika.com/us/products/temperature-products/faqs-thermocouple-selection-grounded-vs-ungrounded/
https://cr4.globalspec.com/thread/73048/Thermocouple-Ground-Problems
https://www.hgsind.com/FAQ-twisted-shielded-thermocouple-wire
https://www.hgsind.com/FAQ-twisted-shielded-thermocouple-wire
https://files.digilent.com/reference%2Ftechtip_60201.pdf
https://phidgets.wordpress.com/2014/06/02/how-to-avoid-grounding-a-thermocouple/
https://www.benchchem.com/product/b10825966#how-to-properly-ground-thermocouples-to-avoid-errors-with-the-mcc-134
https://www.benchchem.com/product/b10825966#how-to-properly-ground-thermocouples-to-avoid-errors-with-the-mcc-134
https://www.benchchem.com/product/b10825966#how-to-properly-ground-thermocouples-to-avoid-errors-with-the-mcc-134
https://www.benchchem.com/product/b10825966#how-to-properly-ground-thermocouples-to-avoid-errors-with-the-mcc-134
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10825966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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